Cas no 1804208-12-5 (Methyl 2-chloro-5-(3-ethoxy-3-oxopropyl)benzoate)

• Product Name: Methyl 2-chloro-5-(3-ethoxy-3-oxopropyl)benzoate
• CAS No: 1804208-12-5
• MF: C₁₃H₁₅ClO₄
• MW: 270.708803415298
• CID: 4949551
• Update Time: 2025-07-14

Methyl 2-chloro-5-(3-ethoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-5-(3-ethoxy-3-oxopropyl)benzoate

• Inchi： 1S/C13H15ClO4/c1-3-18-12(15)7-5-9-4-6-11(14)10(8-9)13(16)17-2/h4,6,8H,3,5,7H2,1-2H3
• InChI Key： ADXAWUKRBONGSM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)OC)CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 293
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6

Additional information on Methyl 2-chloro-5-(3-ethoxy-3-oxopropyl)benzoate

Methyl 2-chloro-5-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1804208-12-5): A Comprehensive Overview

Methyl 2-chloro-5-(3-ethoxy-3-oxopropyl)benzoate, identified by its CAS number 1804208-12-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its complex molecular structure, exhibits unique chemical properties that make it a valuable intermediate in the development of various therapeutic agents. The presence of both chloro and ethoxy substituents, along with the ester functional group, contributes to its reactivity and potential applications in synthetic chemistry.

The synthesis of Methyl 2-chloro-5-(3-ethoxy-3-oxopropyl)benzoate involves a series of carefully orchestrated chemical reactions, typically starting from readily available aromatic precursors. The introduction of the chloro group at the second position and the ethoxy-substituted propyl chain at the fifth position are critical steps that define the compound's identity and functionality. Advanced techniques such as nucleophilic aromatic substitution and esterification are often employed to achieve high yields and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In recent years, Methyl 2-chloro-5-(3-ethoxy-3-oxopropyl)benzoate has been explored for its potential role in the development of novel drugs targeting various diseases. Its structural features suggest compatibility with biological pathways involved in inflammation, cancer, and neurological disorders. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory effects on key enzymes and receptors, making them promising candidates for further investigation.

One of the most intriguing aspects of Methyl 2-chloro-5-(3-ethoxy-3-oxopropyl)benzoate is its versatility in chemical modifications. Researchers have been able to introduce additional functional groups or alter existing ones to tailor the compound's properties for specific applications. For instance, modifications at the ester position can lead to different pharmacokinetic profiles, enhancing drug delivery and bioavailability. Such flexibility underscores the importance of this compound as a building block in medicinal chemistry.

The latest advancements in computational chemistry have further enhanced our understanding of Methyl 2-chloro-5-(3-ethoxy-3-oxopropyl)benzoate. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict potential side effects and optimize drug design. These computational approaches complement traditional experimental methods, offering a more efficient pathway to drug discovery.

Moreover, the environmental impact of synthesizing and handling Methyl 2-chloro-5-(3-ethoxy-3-oxopropyl)benzoate has been a focus of recent research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Such sustainable practices are essential for ensuring that pharmaceutical production remains viable in the long term while adhering to environmental regulations.

The role of Methyl 2-chloro-5-(3-ethoxy-3-oxopropyl)benzoate in combinatorial chemistry and high-throughput screening (HTS) is another area of interest. Its use as a scaffold allows for rapid testing of multiple derivatives simultaneously, accelerating the drug discovery process. This approach has been particularly effective in identifying lead compounds for further optimization.

In conclusion, Methyl 2-chloro-5-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1804208-12-5) represents a significant advancement in pharmaceutical chemistry. Its unique structure, reactivity, and potential therapeutic applications make it a valuable asset in the quest for new treatments. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in the development of innovative drugs that address unmet medical needs.